Cas no 384363-25-1 (3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate)

3-(1,3-Benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate is a chromene-based heterocyclic compound featuring a benzothiazole and furan carboxylate moiety. Its structural complexity confers potential utility in pharmaceutical and materials science applications. The benzothiazole group enhances electron-accepting properties, while the furan carboxylate contributes to solubility and reactivity, making it a candidate for further derivatization. The chromene core offers stability and fluorescence potential, suggesting applicability in optoelectronic materials or bioactive agent development. This compound’s multifunctional design allows for tailored modifications, supporting research in medicinal chemistry, organic synthesis, and functional materials. Its well-defined molecular architecture ensures reproducibility in experimental studies.
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate structure
384363-25-1 structure
Product Name:3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate
CAS No:384363-25-1
MF:C23H15NO5S
MW:417.433904886246
CID:6382137
PubChem ID:1050229
Update Time:2025-06-12

3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate
    • 3-(benzo[d]thiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate
    • 2-Furancarboxylic acid, 3-(2-benzothiazolyl)-2,8-dimethyl-4-oxo-4H-1-benzopyran-7-yl ester
    • IDI1_003042
    • AF-399/41499634
    • SR-01000505413
    • F1190-0128
    • [3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxochromen-7-yl] furan-2-carboxylate
    • 384363-25-1
    • HMS1381E15
    • 3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl 2-furoate
    • Oprea1_760937
    • ChemDiv2_004327
    • AKOS001671314
    • UNM000003576801
    • SR-01000505413-1
    • Z57937098
    • Inchi: 1S/C23H15NO5S/c1-12-16(29-23(26)17-7-5-11-27-17)10-9-14-20(25)19(13(2)28-21(12)14)22-24-15-6-3-4-8-18(15)30-22/h3-11H,1-2H3
    • InChI Key: VUDDYUXFAORJLH-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(OC1=CC=C2C(=C1C)OC(C)=C(C1=NC3=CC=CC=C3S1)C2=O)=O

Computed Properties

  • Exact Mass: 417.06709375g/mol
  • Monoisotopic Mass: 417.06709375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 739
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Density: 1.407±0.06 g/cm3(Predicted)
  • Boiling Point: 625.9±65.0 °C(Predicted)
  • pka: 0.44±0.10(Predicted)

3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1190-0128-2μmol
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate
384363-25-1 90%+
2μmol
$57.0 2023-07-28
Life Chemicals
F1190-0128-5μmol
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate
384363-25-1 90%+
5μmol
$63.0 2023-07-28
Life Chemicals
F1190-0128-10μmol
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate
384363-25-1 90%+
10μmol
$69.0 2023-07-28
Life Chemicals
F1190-0128-20μmol
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate
384363-25-1 90%+
20μmol
$79.0 2023-07-28
Life Chemicals
F1190-0128-1mg
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate
384363-25-1 90%+
1mg
$54.0 2023-07-28
Life Chemicals
F1190-0128-2mg
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate
384363-25-1 90%+
2mg
$59.0 2023-07-28
Life Chemicals
F1190-0128-3mg
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate
384363-25-1 90%+
3mg
$63.0 2023-07-28
Life Chemicals
F1190-0128-4mg
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate
384363-25-1 90%+
4mg
$66.0 2023-07-28
Life Chemicals
F1190-0128-5mg
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate
384363-25-1 90%+
5mg
$69.0 2023-07-28
Life Chemicals
F1190-0128-10mg
3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate
384363-25-1 90%+
10mg
$79.0 2023-07-28

3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate Related Literature

Additional information on 3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate

Introduction to 3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate (CAS No. 384363-25-1)

3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate (CAS No. 384363-25-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzothiazole moiety, a chromene ring, and a furan carboxylate group. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzothiazole moiety is a well-known heterocyclic system that has been extensively studied for its diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of this moiety in 3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate suggests that the compound may exhibit similar biological activities. Additionally, the chromene ring is a common scaffold in natural products and synthetic compounds with various pharmacological effects, such as anti-inflammatory and antioxidant properties.

The furan carboxylate group further enhances the structural complexity and potential biological activity of the compound. Furan derivatives have been reported to possess a wide range of biological activities, including antiviral, antitumor, and anti-inflammatory effects. The combination of these structural elements in 3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate makes it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anticancer activity against several human cancer cell lines. The researchers found that the compound induced apoptosis and cell cycle arrest in cancer cells, suggesting its potential as an anticancer agent.

In another study published in the European Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate. The results showed that the compound effectively inhibited the production of pro-inflammatory cytokines and reduced inflammation in animal models. These findings indicate that the compound may have therapeutic potential for treating inflammatory diseases.

The structural diversity and biological activities of 3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-o xo - 4 H - chromen - 7 - yl furan - 2 - carboxylate have also led to its exploration as a lead compound for drug design and optimization. Researchers are actively working on synthesizing analogs and derivatives to enhance its pharmacological properties and improve its therapeutic index. These efforts aim to develop more potent and selective compounds for various medical applications.

In conclusion, 3-(1,3-benzothiazol - 2 - yl) - 2 , 8 - dimethyl - 4 - oxo - 4 H - chromen - 7 - yl furan - 2 - carboxylate (CAS No. 384363 - 25 - 1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited